Cas no 1400644-69-0 (4-Nitro-3-(propylaMino)benzoic acid)

• Product Name: 4-Nitro-3-(propylaMino)benzoic acid
• CAS No: 1400644-69-0
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 4594146
• Update Time: 2025-10-29

4-Nitro-3-(propylaMino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(propylaMino)benzoic acid

• Inchi： 1S/C10H12N2O4/c1-2-5-11-8-6-7(10(13)14)3-4-9(8)12(15)16/h3-4,6,11H,2,5H2,1H3,(H,13,14)
• InChI Key： CBDBJRSTTWCHGK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C([N+]([O-])=O)C(NCCC)=C1

Additional information on 4-Nitro-3-(propylaMino)benzoic acid

4-Nitro-3-(propylamino)benzoic Acid: A Comprehensive Overview

4-Nitro-3-(propylamino)benzoic acid (CAS No. 1400644-69-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structural features, which include a nitro group, an amino group, and a carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 4-nitro-3-(propylamino)benzoic acid can be represented as C₁₀H₁₂N₂O₄. The presence of the nitro group imparts strong electron-withdrawing properties, while the amino and carboxylic acid groups provide opportunities for various chemical reactions and interactions. This combination of functional groups makes 4-nitro-3-(propylamino)benzoic acid a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of 4-nitro-3-(propylamino)benzoic acid as a building block for the development of novel pharmaceuticals. Research has shown that compounds containing similar structural motifs exhibit promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of nitro-substituted benzoic acids as inhibitors of specific enzymes involved in inflammatory pathways.

The synthesis of 4-nitro-3-(propylamino)benzoic acid can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the nitration of 3-amino-4-nitrobenzoic acid followed by alkylation with propyl bromide. This approach ensures high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

Beyond its applications in medicinal chemistry, 4-nitro-3-(propylamino)benzoic acid has also found use in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study published in the Inorganic Chemistry Frontiers demonstrated the successful synthesis of MOFs using 4-nitro-3-(propylamino)benzoic acid as a ligand, showcasing its versatility in this field.

In analytical chemistry, 4-nitro-3-(propylamino)benzoic acid serves as a useful standard for the calibration of various analytical techniques. Its well-defined structure and predictable behavior make it an ideal reference compound for high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. The use of this compound as a standard ensures accurate and reliable results in analytical procedures.

The safety profile of 4-nitro-3-(propylamino)benzoic acid is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes. It is recommended to handle this compound in well-ventilated areas and to use personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4-nitro-3-(propylamino)benzoic acid (CAS No. 1400644-69-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique structural features and chemical properties make it a valuable intermediate and reference compound. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.